1-[2-(ethylthio)benzoyl]pyrrolidine

• IUPAC Name: (2-ethylsulfanylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C13H17NOS/c1-2-16-12-8-4-3-7-11(12)13(15)14-9-5-6-10-14/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key: PVXQVZKWULJNNF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)N2CCCC2
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

1-[2-(ethylthio)benzoyl]pyrrolidine, also known as EBP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. EBP is a pyrrolidine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1-[2-(ethylthio)benzoyl]pyrrolidine is not fully understood, but it is believed to act through various pathways, including the inhibition of the Akt/mTOR signaling pathway, the induction of apoptosis, and the inhibition of angiogenesis. This compound has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the prevention of neuronal cell death, and the reduction of inflammation. This compound has also been shown to have antioxidant effects, which could have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

1-[2-(ethylthio)benzoyl]pyrrolidine has several advantages for lab experiments, including its low toxicity and high solubility in water. However, one limitation of this compound is its relatively low stability, which could affect its effectiveness in experiments.

Future Directions

Future research on 1-[2-(ethylthio)benzoyl]pyrrolidine could focus on its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory effects. Additionally, further studies could investigate the mechanism of action of this compound and its potential interactions with other compounds. Finally, research could focus on developing more stable derivatives of this compound that could be used in experiments with greater effectiveness.

Synthesis Methods

1-[2-(ethylthio)benzoyl]pyrrolidine can be synthesized through various methods, including the reaction of 2-(ethylthio)benzoyl chloride with pyrrolidine in the presence of a base. The reaction yields this compound as a white solid, which can be purified through recrystallization. Other methods of synthesis include the reaction of 2-(ethylthio)benzoic acid with pyrrolidine in the presence of a dehydrating agent, such as thionyl chloride.

Scientific Research Applications

1-[2-(ethylthio)benzoyl]pyrrolidine has been studied for its potential applications in various fields, including cancer research, neuroprotection, and anti-inflammatory effects. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been studied for its neuroprotective effects, as it has been shown to prevent neuronal cell death and improve cognitive function in animal models of neurodegenerative diseases. Additionally, this compound has been shown to have anti-inflammatory effects, which could have potential applications in the treatment of inflammatory diseases.